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Compound of Interest

Compound Name: Tricaprilin-13C3

Cat. No.: B1588366

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Tricaprilin-13C3, a stable
isotope-labeled medium-chain triglyceride crucial for metabolic research and as an internal
standard in analytical chemistry. This document outlines commercial suppliers, their product
specifications, detailed experimental protocols for its use, and the key signaling pathways it
influences.

Introduction to Tricaprilin-13C3

Tricaprilin-13C3 is a form of tricaprilin in which three carbon atoms have been replaced with
the stable isotope carbon-13. This isotopic labeling allows for the precise tracing and
guantification of tricaprilin and its metabolites in biological systems using mass spectrometry-
based techniques. Its primary applications are in metabolic research, particularly in studying
lipid metabolism, and as an internal standard for the accurate quantification of unlabeled
tricaprilin in various matrices.[1][2][3]

Tricaprilin itself, a triglyceride composed of three caprylic acid (C8) molecules, is under
investigation as a ketogenic agent for neurological conditions like Alzheimer's disease and
migraine.[4] The underlying principle is that it provides an alternative energy source for the
brain in the form of ketone bodies, especially when glucose metabolism is impaired.[5][6][7][8]
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Commercial Suppliers of High-Purity Tricaprilin-

13C3

Several reputable suppliers offer high-purity Tricaprilin-13C3 for research purposes. The

following table summarizes the available quantitative data from prominent commercial sources.

Isotopic
] Product CAS Molecular Molecular ] ]
Supplier . Purity Enrichme
Name Number Formula Weight ¢
n
MedChem Tricaprilin- 65402-55- C2413C3Hso 473.66 >98.0% (by  Not
Express 13C3 3 Os ' NMR) specified
Triolein
_ (1,1,1-13Cs,
Cambridge
99%) (as a
Isotope 82005-46- Cs54*C3Haio4 99 atom %
) representat 888.41 98%
Laboratorie 7 Os 13C
ive
s, Inc. ] ]
triglyceride
)
High Purity
Toronto _
Custom (with full Customer
Research ) - - _ »
) Synthesis analytical specified
Chemicals
data)
Omicron
) ] Custom ] ) Customer
Biochemic ] - - High Purity N
Synthesis specified
als, Inc.

Note: While specific product data sheets for Tricaprilin-13C3 were not available from all

suppliers at the time of this guide's compilation, Cambridge Isotope Laboratories, Toronto
Research Chemicals, and Omicron Biochemicals are leading manufacturers of stable isotope-
labeled compounds and offer custom synthesis services to meet specific research needs,
including high-purity Tricaprilin-13C3 with defined isotopic enrichment.[9][10][11][12][13][14]
[15][16][17] MedChemExpress provides a readily available source with a certificate of analysis
confirming its purity.[1]
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Experimental Protocols

The following are detailed methodologies for key experiments involving the use of Tricaprilin-
13C3 or similar 13C-labeled triglycerides as metabolic tracers.

In Vivo Stable Isotope Tracing of Medium-Chain
Triglyceride Metabolism

This protocol outlines the general procedure for an in vivo study in mice to trace the metabolic
fate of orally administered Tricaprilin-13C3.

Objective: To determine the rate of oxidation and tissue distribution of orally administered
Tricaprilin-13C3.

Materials:

e High-purity Tricaprilin-13C3

» Vehicle for oral gavage (e.g., corn oil)

e Metabolic cages for collection of breath and urine/feces

o Gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS) system
 Liquid chromatography-mass spectrometry (LC-MS) system

e Anesthesia (e.g., isoflurane)

e Surgical tools for tissue collection

e Liquid nitrogen

Procedure:

¢ Animal Acclimation: House mice in individual metabolic cages for at least 3 days prior to the
experiment to acclimate them to the environment.

e Tracer Administration:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1588366?utm_src=pdf-body
https://www.benchchem.com/product/b1588366?utm_src=pdf-body
https://www.benchchem.com/product/b1588366?utm_src=pdf-body
https://www.benchchem.com/product/b1588366?utm_src=pdf-body
https://www.benchchem.com/product/b1588366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Prepare a homogenous suspension of Tricaprilin-13C3 in the vehicle.

o Administer a single oral gavage of the Tricaprilin-13C3 suspension to fasted mice. The
exact dose will depend on the specific study design.

o Sample Collection:

o Breath Samples: Collect breath samples at regular intervals (e.g., every 15-30 minutes for
the first 2 hours, then hourly) using the metabolic cages. The collected CO: is analyzed for
13CO2 enrichment.

o Blood Samples: Collect small blood samples from the tail vein at predetermined time
points. Plasma will be separated for fatty acid analysis.

o Tissue Samples: At the end of the experiment, anesthetize the mice and collect tissues of
interest (e.qg., liver, brain, adipose tissue). Immediately freeze the tissues in liquid nitrogen
to quench metabolic activity.

e Sample Analysis:

o 18CO:2 Analysis (GC-C-IRMS): Analyze the collected breath samples to determine the
enrichment of 33COz2. This provides a measure of the rate of oxidation of the administered
Tricaprilin-13C3.[4][10]

o Plasma and Tissue Lipid Analysis (LC-MS/MS):

» Extract total lipids from plasma and homogenized tissues using a modified Bligh-Dyer
method.

» Analyze the lipid extracts by LC-MS/MS to identify and quantify 13C-labeled fatty acids
and triglycerides. This will reveal the distribution and incorporation of the tracer into
different lipid pools.[11][13][18][19][20]

Quantification of Tricaprilin in Plasma using LC-MS/MS
with Tricaprilin-13C3 as an Internal Standard
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This protocol describes the use of Tricaprilin-13C3 as an internal standard for the accurate
quantification of unlabeled tricaprilin in plasma samples.

Objective: To accurately measure the concentration of tricaprilin in plasma samples.
Materials:

 Tricaprilin standard of known concentration

o High-purity Tricaprilin-13C3

e Plasma samples

¢ Protein precipitation solvent (e.g., acetonitrile)

e LC-MS/MS system with a C18 column

Procedure:

e Preparation of Standards and Internal Standard:

o Prepare a stock solution of Tricaprilin-13C3 (internal standard) in a suitable solvent (e.g.,
methanol) at a known concentration.

o Prepare a series of calibration standards of unlabeled tricaprilin in blank plasma.

e Sample Preparation:

[e]

To a known volume of plasma sample, calibration standard, or quality control sample, add
a fixed amount of the Tricaprilin-13C3 internal standard solution.

o Precipitate the plasma proteins by adding a sufficient volume of cold acetonitrile.
o Vortex the samples and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.
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e LC-MS/MS Analysis:
o Inject the reconstituted samples onto the LC-MS/MS system.

o Use a C18 reversed-phase column with a suitable gradient of mobile phases (e.g., water
with formic acid and acetonitrile with formic acid) to separate tricaprilin from other plasma

components.

o Set the mass spectrometer to monitor the specific precursor-to-product ion transitions for
both unlabeled tricaprilin and Tricaprilin-13C3 in multiple reaction monitoring (MRM)

mode.
o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of unlabeled tricaprilin to
the peak area of Tricaprilin-13C3 against the concentration of the calibration standards.

o Determine the concentration of tricaprilin in the unknown plasma samples by interpolating
their peak area ratios on the calibration curve.

Signaling Pathways and Experimental Workflows
Ketone Body Metabolism in the Brain

Tricaprilin exerts its potential therapeutic effects by providing the brain with an alternative
energy source, ketone bodies. When glucose metabolism is impaired, as seen in Alzheimer's
disease, ketone bodies can bypass the defective pathways and fuel neuronal activity.[5][6][7][8]

Click to download full resolution via product page

Caption: Metabolic pathway of Tricaprilin-13C3 to ketone bodies for brain energy.
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Experimental Workflow for In Vivo Metabolic Tracing

The following diagram illustrates a typical workflow for an in vivo metabolic tracing study using
Tricaprilin-13C3.

Oral Gavage of
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Sample Collection
(Breath, Blood, Tissues)

Lipid Extraction
(Bligh-Dyer)

y

Breath Analysis
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Metabolic Fate of
Tricaprilin-13C3

Click to download full resolution via product page

Caption: Workflow for in vivo metabolic tracing with Tricaprilin-13C3.

Conclusion

High-purity Tricaprilin-13C3 is an indispensable tool for researchers in the fields of
metabolism, pharmacology, and drug development. Its commercial availability from specialized
suppliers ensures access to well-characterized material for rigorous scientific investigation. The
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experimental protocols outlined in this guide provide a foundation for designing and executing
studies to probe the metabolic fate of medium-chain triglycerides and for the accurate
quantification of tricaprilin. The understanding of its mechanism of action, particularly in
providing an alternative energy source to the brain, opens avenues for therapeutic
interventions in neurodegenerative diseases. This technical guide serves as a comprehensive
resource for scientists and professionals leveraging the power of stable isotope labeling to
advance their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Tricaprilin-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588366#commercial-suppliers-of-high-purity-
tricaprilin-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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